4-(tert-butyl)-N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• IUPAC Name: 4-tert-butyl-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C21H28N2O4S2/c1-5-28(24,25)23-14-6-7-16-15-18(10-13-20(16)23)22-29(26,27)19-11-8-17(9-12-19)21(2,3)4/h8-13,15,22H,5-7,14H2,1-4H3
• InChI Key: XLRCMJVVDJXOGX-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C21H28N2O4S2
• Molecular Weight: 436.6 g/mol

Description

The compound “4-(tert-butyl)-N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide” is a complex organic molecule. It contains a benzene ring substituted with a tert-butyl group and a sulfonamide group. The sulfonamide group is further substituted with a tetrahydroquinoline ring which is sulfonated with an ethyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the tetrahydroquinoline ring, the introduction of the sulfonamide groups, and the attachment of the tert-butyl group to the benzene ring.

Molecular Structure Analysis

The presence of the benzene ring indicates that the compound has aromatic properties. The tert-butyl group is an electron-donating group, which can activate the benzene ring towards electrophilic substitution. The sulfonamide groups are polar, which could impact the solubility of the compound.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The benzene ring could undergo electrophilic aromatic substitution, especially at the positions ortho and para to the tert-butyl group. The sulfonamide groups could potentially be involved in reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of the polar sulfonamide groups could increase its solubility in polar solvents. The tert-butyl group could increase its hydrophobicity.

Scientific Research Applications

Synthetic Organic Chemistry: Tertiary Butyl Esters

• . This process is more efficient, sustainable, and versatile compared to traditional batch methods. Tertiary butyl esters find applications in drug synthesis, natural product chemistry, and materials science.

Functional 1,2-Dithiolanes

• Application : By reacting readily accessible 1,3-bis-tert-butyl thioethers with bromine, researchers have synthesized various functional 1,2-dithiolanes. .

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s used as a drug, its mechanism would depend on its specific biological target.

Future Directions

The future directions for this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.